4-(3,4-Dimethylphenyl)-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C10H11N3O/c1-6-3-4-8(5-7(6)2)9-10(11)13-14-12-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key: HJUUDZMTOBNFHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NON=C2N)C
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

4-(3,4-Dimethylphenyl)-1,2,5-oxadiazol-3-amine, commonly referred to as DMPO, is a synthetic organic compound that is widely used for scientific research in laboratories. It has a variety of applications in biochemical and physiological studies, and is used to investigate the mechanism of action of many substances.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities
1,3,4-Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. For instance, certain derivatives showed potent activity against Gram-positive bacteria, as well as broad-spectrum antibacterial activities. Additionally, these compounds exhibited anti-proliferative activity against various cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (L. H. Al-Wahaibi et al., 2021).

Anticancer Activity
Novel oxadiazole analogues have been synthesized and screened for their anticancer activities across a range of cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers. Specific analogues demonstrated significant sensitivity and growth inhibitory effects on these cell lines, highlighting the potential of 1,3,4-oxadiazole derivatives in anticancer research (M. Ahsan et al., 2014).

Synthesis and Characterization
Efficient synthesis methods for 1,3,4-oxadiazole derivatives have been developed, offering alternative routes to fully substituted derivatives. These methods highlight the versatility and potential for structural variation within the oxadiazole framework, which could be pivotal for the development of new materials or pharmaceuticals (A. Ramazani & A. Rezaei, 2010).

Electronic Structure and Activity
The electronic structures of new 1,3,4-oxadiazole derivatives have been studied, with molecular orbital calculations indicating electron delocalization across the ring. This structural characteristic could influence the biological and physical properties of these compounds, suggesting their utility in diverse scientific applications, including as potential antibacterial and antituberculostatic agents (F. Aydogan et al., 2002).